2-bromo-N-propylpropanamide
Overview
Description
2-bromo-N-propylpropanamide is a chemical compound with the molecular formula C6H12BrNO . It has gained increased attention in several research fields.
Molecular Structure Analysis
The molecular structure of 2-bromo-N-propylpropanamide consists of a carbon chain with a bromine atom and an amide group . The molecular weight is 194.07 g/mol .Scientific Research Applications
1. Chemical Properties and Synthesis
- Synthesis Techniques : The synthesis of similar bromo-propanamide compounds, such as 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, has been explored using techniques like NMR and FT-IR spectroscopies, high-resolution mass spectrometry, and single crystal X-ray diffraction (Kulai & Mallet-Ladeira, 2016).
- Crystal Structure Analysis : Detailed structural analysis of similar bromo-propanamides has been conducted, providing insights into their molecular structures and potential for various applications in synthesis and chemical research (Polo et al., 2019).
2. Biomedical Research and Pharmacology
- Antimicrobial Properties : Certain bromo-propanamides have been studied for their antimicrobial activity. For example, 2-Chloro(bromo)-(2-methyl)-3-arylpropanamides showed low antimicrobial activity against various bacterial strains (Grishchuk et al., 2013).
- Antifungal Activity : Novel derivatives of N-(2-bromo-phenyl)-2-hydroxy-benzamide have been synthesized and tested for antifungal activity against certain fungi and yeasts, showing potential as antifungal agents (Ienascu et al., 2018).
3. Materials and Chemical Engineering
- Solvent Properties : Studies on similar bromo-propanamides have investigated their solubility and solvent effects in various pure solvents, providing valuable information for chemical engineering and material science applications (Li et al., 2019).
4. Environmental and Occupational Health
- Exposure Analysis in Industrial Settings : Research has been conducted on the exposure of workers to bromopropane solvents in industrial settings, examining biomarkers and health implications. This research is crucial for understanding the occupational health aspects of bromo-propanamides (Hanley et al., 2010).
properties
IUPAC Name |
2-bromo-N-propylpropanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12BrNO/c1-3-4-8-6(9)5(2)7/h5H,3-4H2,1-2H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INFYMYBEOVYDMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C(C)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BrNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801310454 |
Source
|
| Record name | 2-Bromo-N-propylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801310454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-propylpropanamide | |
CAS RN |
94318-77-1 |
Source
|
| Record name | 2-Bromo-N-propylpropanamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=94318-77-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-N-propylpropanamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801310454 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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